Cas no 15830-59-8 (Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI))

• Product Name: Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI)
• CAS No: 15830-59-8
• MF: C₁₆H₁₈BrN₅O₇
• MW: 472.24742269516
• CID: 234987
• PubChem ID: 254687
• Update Time: 2025-04-19

Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,8-bromo-9-b-D-xylofuranosyl-, 2',3',5'-triacetate (8CI)
• [3,4-diacetyloxy-5-(6-amino-8-bromopurin-9-yl)oxolan-2-yl]methyl acetate
• 2',3',5'-tri-O-acetyl-5-bromouridine
• 5-bromo-2',3',5'-O-triacetoxy-uridine
• 5-BROMO-2',3',5'-TRI-O-ACETYLURIDINE
• A801295
• AC1N6DDD
• ACMC-20e9vn
• ChemDiv1_019943
• EU-0001696
• HMS643K11
• Oprea1_773424
• Uridine, 5-bromo-,2',3',5'-triacetate (9CI)
• 8-Bromoadenosine 2',3',5'-triacetate
• FT-0638962
• Z56777085
• 15830-59-8
• HMS1782M05
• Oprea1_451670
• 8-bromo-9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
• NSC-79212
• NSC106544
• NSC-106753
• NSC106753
• NSC-106544
• SCHEMBL1135348
• NSC79212
• DTXSID80935886
• AKOS002528511
• 15830-53-2
• 2,3,5-TRI-O-ACETYL-8-BROMOADENOSINE

• Inchi： 1S/C16H18BrN5O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-14-10(21-16(22)17)13(18)19-5-20-14/h5,9,11-12,15H,4H2,1-3H3,(H2,18,19,20)
• InChI Key： HRCLVNMFELGYPE-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 471.03904
• Monoisotopic Mass: 471.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.85
• Boiling Point: 635°Cat760mmHg
• Flash Point: 337.8°C
• PSA: 157.75